[S(R)]-N-[(S)-[2-(diphenylphosphino)-4,5-dimethoxyphenyl)](4-methoxyphenyl)methyl]-N,2-dimethyl-2-propanesulfinamide, 95%

• IUPAC Name: (R)-N-[(S)-(2-diphenylphosphanyl-4,5-dimethoxyphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
• InChI: InChI=1S/C33H38NO4PS/c1-33(2,3)40(35)34(4)32(24-18-20-25(36-5)21-19-24)28-22-29(37-6)30(38-7)23-31(28)39(26-14-10-8-11-15-26)27-16-12-9-13-17-27/h8-23,32H,1-7H3/t32-,40+/m0/s1
• InChI Key: XZIIIQZBOIATGK-GUFBGCBBSA-N
• Canonical SMILES: CC(C)(C)S(=O)N(C)C(C1=CC=C(C=C1)OC)C2=CC(=C(C=C2P(C3=CC=CC=C3)C4=CC=CC=C4)OC)OC
• Isomeric SMILES: CC(C)(C)[S@@](=O)N(C)[C@@H](C1=CC=C(C=C1)OC)C2=CC(=C(C=C2P(C3=CC=CC=C3)C4=CC=CC=C4)OC)OC
• Molecular Formula: C33H38NO4PS
• Molecular Weight: 575.7 g/mol

Description

The compound is a complex organophosphorus compound. Organophosphorus compounds are commonly used in a variety of applications, including as ligands in catalysis.

Molecular Structure Analysis

The compound seems to contain a sulfinamide group, a phosphine group, and several aromatic rings. These groups can have significant impacts on the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Factors such as the presence of aromatic rings and phosphorus groups could influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Research Applications of Sulfinamide Compounds

Chemical Synthesis and Catalysis

Compounds similar to the specified sulfinamide are often studied for their roles in chemical synthesis and catalysis. Sulfinamides, due to their stereochemical properties and stability, can serve as intermediates in the synthesis of complex organic molecules. They are particularly valued in asymmetric synthesis, where the creation of chiral centers with high enantiomeric excess is desired. For instance, tert-butanesulfinamide has been extensively used as a chiral auxiliary in the asymmetric synthesis of amines and their derivatives, offering pathways to piperidines, pyrrolidines, azetidines, and their fused derivatives, which are structural motifs in many natural products and therapeutic compounds (Philip et al., 2020).

Pharmaceutical Research

While specific drug use and dosage information was excluded per your request, it's notable that sulfinamide derivatives often find applications in the development of pharmaceuticals due to their biological activity. They can act as inhibitors or activators of certain biological pathways, making them potential candidates for drug development. Research in this area focuses on understanding the pharmacological effects of these compounds and their mechanism of action at the molecular level.

Material Science

Some sulfinamide compounds, due to their stability and unique electronic properties, are investigated for their potential applications in material science, including as components in organic electronic devices or as ligands in the development of novel materials with specific optical or electronic properties.

Environmental and Analytical Chemistry

Sulfinamide derivatives can also play a role in environmental and analytical chemistry, where they may be used as reagents or standards in the detection and quantification of various chemical species. Their stability and predictable reactivity make them suitable for such applications, where precision and reliability are crucial.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used as a catalyst, it could facilitate a reaction by providing a lower-energy pathway.

Future Directions

The future directions for research would depend on the specific properties and applications of the compound. Organophosphorus compounds are a rich area of study, with potential applications in areas like catalysis, materials science, and medicinal chemistry.